Cas no 7420-86-2 (5-Methyl-2-phenylbenzoxazole)

• Product Name: 5-Methyl-2-phenylbenzoxazole
• CAS No: 7420-86-2
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 47420
• PubChem ID: 81919
• Update Time: 2025-09-21

5-Methyl-2-phenylbenzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-phenylbenzoxazole
• 5-methyl-2-phenyl-1,3-benzoxazole
• 2-phenyl-5-methyl-benzoxazole
• 2-phenyl-6-methylbenzoxazole
• 5-methyl-2-phenylbenzo[d]oxazole
• 5-Methyl-2-phenyl-benzooxazole
• Witisol
• 7420-86-2
• HMS3322F01
• 5-Methyl-2-phenyl-benzoxazol
• RDBLNMQDEWOUIB-UHFFFAOYSA-N
• NCGC00245383-01
• 2-phenyl-5-methylbenzoxazole
• Benzoxazole, 5-methyl-2-phenyl-
• NS00037601
• Q27260929
• SR-01000575219
• 51X3IK0GBZ
• CHEMBL442925
• UNII-51X3IK0GBZ
• BDBM76389
• AKOS000644804
• HMS2163G15
• VS-12467
• SMR000120742
• CCG-200042
• cid_81919
• SR-01000575219-1
• EINECS 231-040-9
• DTXSID60225196
• AE-641/02495014
• Benzoxazole,5-methyl-2-phenyl-
• MLS000528167
• SCHEMBL152658
• HMS1377B21
• ChemDiv2_002859

• Inchi： 1S/C14H11NO/c1-10-7-8-13-12(9-10)15-14(16-13)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： RDBLNMQDEWOUIB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.155
• Boiling Point: 314.7°C at 760 mmHg
• Flash Point: 128°C
• Refractive Index: 1.623
• PSA: 26.03000
• LogP: 3.80320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles